Cas no 1805419-46-8 (6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine)

• Product Name: 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine
• CAS No: 1805419-46-8
• MF: C₇H₂F₅IN₂O₂
• MW: 367.999471187592
• CID: 4893910
• Update Time: 2025-06-09

6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H2F5IN2O2/c8-5(9)3-1-2(7(10,11)12)4(15(16)17)6(13)14-3/h1,5H
• InChI Key： YNZRILIJOYBWIY-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)(F)F)=CC(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 295
• XLogP3: 2.9
• Topological Polar Surface Area: 58.7

Additional information on 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine

Introduction to 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1805419-46-8)

6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine, identified by its CAS number 1805419-46-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, a structural motif widely recognized for its biological activity and versatility in medicinal chemistry. The presence of multiple fluorinated and iodinated substituents in its molecular framework imparts unique electronic and steric properties, making it a valuable scaffold for developing novel bioactive molecules.

The structural features of 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine include a pyridine core substituted with a difluoromethyl group at the C6 position, an iodo group at the C2 position, a nitro group at the C3 position, and another trifluoromethyl group at the C4 position. These substituents not only enhance the compound's lipophilicity but also influence its reactivity and interaction with biological targets. The difluoromethyl group, in particular, is known for its ability to improve metabolic stability and binding affinity in drug candidates.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The pyridine derivatives, such as 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine, have emerged as key intermediates in the synthesis of potent pharmacological agents. The iodine atom at the C2 position provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely employed in drug discovery to introduce diverse molecular architectures.

The nitro group at the C3 position serves as a versatile functional handle that can be reduced to an amine or converted into other bioactive moieties. This flexibility allows chemists to explore multiple chemical space dimensions when designing novel compounds. Additionally, the presence of two fluorinated groups enhances the compound's electronic properties, influencing its interactions with enzymes and receptors. Such features make 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine a promising candidate for further derivatization and optimization.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in diseases such as cancer. The pyridine scaffold is well-documented for its ability to interact with the ATP-binding pockets of kinases, making it an ideal starting point for designing inhibitors. The specific substitution pattern in 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine may confer high selectivity for certain kinase targets by optimizing hydrogen bonding interactions and hydrophobic effects.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate drug-like properties such as solubility, permeability, and metabolic stability. The difluoromethyl and trifluoromethyl groups are particularly noteworthy for their ability to improve pharmacokinetic profiles by enhancing lipophilicity while minimizing polarity. Furthermore, these groups can also serve as anchors for further derivatization via halogen-metal exchange reactions or transition-metal-catalyzed cross-coupling reactions.

The iodine substituent at the C2 position opens up possibilities for palladium-catalyzed coupling reactions with boronic acids or stannanes, enabling the introduction of aryl or heteroaryl groups into the molecular framework. Such modifications can fine-tune the pharmacological properties of derived compounds by altering their binding affinities and selectivities. For instance, introducing electron-withdrawing groups adjacent to the pyridine ring can enhance interactions with acidic residues in protein targets.

In addition to its potential in kinase inhibition, 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine may find applications in other therapeutic areas. Its structural motif is reminiscent of several known bioactive compounds that target G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. The fluorinated substituents could help optimize interactions with specific amino acid residues within GPCRs, leading to improved receptor occupancy and signaling modulation.

The synthesis of 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine involves multi-step organic transformations that require careful optimization to ensure high yields and purity. One possible synthetic route begins with commercially available 4-trifluoromethylpyridine, which undergoes nitration followed by halogenation at different positions using appropriate reagents such as nitric acid and iodinating agents like N-Iodosuccinimide (NIS). Subsequent functional group manipulations can introduce additional substituents while maintaining regioselectivity.

The use of modern computational methods has become increasingly important in guiding synthetic strategies for complex molecules like 6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine. Density functional theory (DFT) calculations can predict relative energies of intermediates and transition states, helping chemists identify optimal reaction conditions. Additionally, molecular modeling techniques can provide insights into how different substituents influence binding interactions with biological targets.

In conclusion,6-(Difluoromethyl)-2-iodo-3-nitro-4-(trifluoromethyl)pyridine (CAS No. 1805419-46-8) represents a versatile scaffold with significant potential in pharmaceutical research. Its unique substitution pattern offers opportunities for designing novel bioactive molecules targeting various diseases through rational drug design approaches. As our understanding of structure-function relationships continues to evolve, this compound will likely remain at the forefront of medicinal chemistry innovation.